Cas no 1515549-85-5 (2-(2,3-dihydro-1-benzofuran-7-yl)propanoic acid)

• Product Name: 2-(2,3-dihydro-1-benzofuran-7-yl)propanoic acid
• CAS No: 1515549-85-5
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6124755
• PubChem ID: 130170737
• Update Time: 2025-07-24

2-(2,3-dihydro-1-benzofuran-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-7-yl)propanoic acid
• 7-Benzofuranacetic acid, 2,3-dihydro-α-methyl-
• 2-(2,3-Dihydro-1-benzofuran-7-yl)propanoicacid
• 1515549-85-5
• EN300-1137959

• Inchi： 1S/C11H12O3/c1-7(11(12)13)9-4-2-3-8-5-6-14-10(8)9/h2-4,7H,5-6H2,1H3,(H,12,13)
• InChI Key： PQWYOJBUJZEGJM-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C2CCOC=12)(C)C(=O)O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 344.9±21.0 °C(Predicted)
• pka: 4.37±0.10(Predicted)

Additional information on 2-(2,3-dihydro-1-benzofuran-7-yl)propanoic acid

Comprehensive Overview of 2-(2,3-dihydro-1-benzofuran-7-yl)propanoic acid (CAS No. 1515549-85-5)

2-(2,3-dihydro-1-benzofuran-7-yl)propanoic acid (CAS No. 1515549-85-5) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzofuran derivatives, which are widely recognized for their diverse biological activities and applications in drug discovery. The presence of the propanoic acid moiety further enhances its potential as a building block for synthesizing more complex molecules.

In recent years, the demand for benzofuran-based compounds has surged due to their relevance in addressing modern health challenges, such as inflammation and metabolic disorders. Researchers are particularly interested in 2-(2,3-dihydro-1-benzofuran-7-yl)propanoic acid due to its potential as a precursor for developing novel non-steroidal anti-inflammatory drugs (NSAIDs). This aligns with the growing trend of exploring sustainable drug development and green chemistry practices, which prioritize eco-friendly synthesis routes.

The compound's CAS No. 1515549-85-5 serves as a critical identifier in chemical databases, ensuring accurate retrieval for regulatory and research purposes. Its molecular structure, featuring a dihydrobenzofuran core, offers excellent stability and bioavailability, making it a promising candidate for further pharmacological studies. Additionally, its propanoic acid side chain provides versatility for derivatization, enabling the creation of targeted therapeutics.

From an industrial perspective, 2-(2,3-dihydro-1-benzofuran-7-yl)propanoic acid is also explored for its potential in crop protection formulations. The agrochemical sector values such compounds for their ability to enhance plant resilience against pests and diseases, contributing to sustainable agriculture. This dual applicability in pharmaceuticals and agrochemicals underscores its importance in contemporary research.

As the scientific community continues to investigate benzofuran derivatives, questions like "What are the synthetic routes for 2-(2,3-dihydro-1-benzofuran-7-yl)propanoic acid?" or "How does this compound compare to other NSAID precursors?" frequently arise. These inquiries reflect the compound's relevance in both academic and industrial settings. Furthermore, advancements in computational chemistry have enabled researchers to predict its interactions with biological targets, accelerating drug discovery efforts.

In summary, 2-(2,3-dihydro-1-benzofuran-7-yl)propanoic acid (CAS No. 1515549-85-5) represents a versatile and promising compound with broad applications in medicinal chemistry and agrochemical innovation. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in the context of healthcare sustainability and environmentally friendly solutions.